Cas no 100750-53-6 (2-Furanacetyl bromide,5-methyl-a-oxo-)

2-Furanacetyl bromide,5-methyl-a-oxo- structure
100750-53-6 structure
Product Name:2-Furanacetyl bromide,5-methyl-a-oxo-
CAS No:100750-53-6
MF:C7H5BrO3
MW:217.016801595688
CID:124210
PubChem ID:45081145
Update Time:2025-04-18

2-Furanacetyl bromide,5-methyl-a-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Furanacetyl bromide,5-methyl-a-oxo-
    • 2-(5-methylfuran-2-yl)-2-oxoacetyl bromide
    • 2-Furanacetyl bromide, 5-methyl-alpha-oxo- (9CI)
    • 100750-53-6
    • DTXSID50664393
    • (5-Methylfuran-2-yl)(oxo)acetyl bromide
    • Inchi: 1S/C7H5BrO3/c1-4-2-3-5(11-4)6(9)7(8)10/h2-3H,1H3
    • InChI Key: GMDRARREDKLWLA-UHFFFAOYSA-N
    • SMILES: BrC(C(C1=CC=C(C)O1)=O)=O

Computed Properties

  • Exact Mass: 215.94215
  • Monoisotopic Mass: 215.942
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.3A^2
  • XLogP3: 2.2

Experimental Properties

  • PSA: 47.28
  • LogP: 1.69220

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